Cas no 153407-40-0 (2-(2,6-Dimethylphenyl)amino-2-oxoethylcarbamic Acid 1,1-Dimethylethyl Ester)

• Product Name: 2-(2,6-Dimethylphenyl)amino-2-oxoethylcarbamic Acid 1,1-Dimethylethyl Ester
• CAS No: 153407-40-0
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 2084701
• PubChem ID: 10778977
• Update Time: 2025-06-08

2-(2,6-Dimethylphenyl)amino-2-oxoethylcarbamic Acid 1,1-Dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

• [2-[(2,6-Dimethylphenyl)amino]-2-oxoethyl]carbamic Acid 1,1-Dimethylethyl Ester
• (+/-)-2-(tert-butoxycarbonyl)-amino-N-[(2,6-dimethyl)phenyl]acetamide
• 153407-40-0
• tert-butyl N-[2-(2,6-dimethylanilino)-2-oxoethyl]carbamate
• tert-butyl N-{[(2,6-dimethylphenyl)carbamoyl]methyl}carbamate
• tert-Butyl (2-((2,6-dimethylphenyl)amino)-2-oxoethyl)carbamate
• 2-(2,6-Dimethylphenyl)amino-2-oxoethylcarbamic Acid 1,1-Dimethylethyl Ester

• Inchi： 1S/C15H22N2O3/c1-10-7-6-8-11(2)13(10)17-12(18)9-16-14(19)20-15(3,4)5/h6-8H,9H2,1-5H3,(H,16,19)(H,17,18)
• InChI Key： IJNUIQQYGXSWLT-UHFFFAOYSA-N
• SMILES： O(C(NCC(NC1C(C)=CC=CC=1C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.16300
• Monoisotopic Mass: 278.16304257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43000
• LogP: 3.23050

Additional information on 2-(2,6-Dimethylphenyl)amino-2-oxoethylcarbamic Acid 1,1-Dimethylethyl Ester

Comprehensive Overview of 2-(2,6-Dimethylphenyl)amino-2-oxoethylcarbamic Acid 1,1-Dimethylethyl Ester (CAS No. 153407-40-0)

The compound 2-(2,6-Dimethylphenyl)amino-2-oxoethylcarbamic Acid 1,1-Dimethylethyl Ester, identified by its CAS No. 153407-40-0, is a specialized organic molecule with significant applications in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the dimethylphenyl and carbamic acid tert-butyl ester moieties, make it a valuable intermediate in the development of bioactive compounds. Researchers and industry professionals often seek detailed information on its synthesis, properties, and potential uses, reflecting its growing relevance in modern chemistry.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-(2,6-Dimethylphenyl)amino-2-oxoethylcarbamic Acid 1,1-Dimethylethyl Ester?". The synthesis typically involves multi-step organic reactions, starting from 2,6-dimethylaniline and proceeding through amidation and esterification steps. The tert-butyl ester group (1,1-dimethylethyl) is particularly noteworthy, as it serves as a protecting group in peptide chemistry, enhancing the compound's utility in drug discovery. This aligns with current trends in green chemistry and sustainable synthesis, where efficient protecting group strategies are highly valued.

Another area of interest is the compound's physicochemical properties. The 2-(2,6-Dimethylphenyl)amino-2-oxoethyl fragment contributes to its moderate lipophilicity, which is critical for bioavailability in drug design. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, addressing another popular query: "How to analyze 153407-40-0 for purity and identity?". These methods ensure compliance with stringent quality standards in pharmaceutical applications.

The tert-butyl carbamate (Boc) group in this molecule is a focal point for researchers exploring prodrug strategies and enzyme-sensitive linkages. This connects to broader discussions in targeted drug delivery, a hot topic in 2024 due to advancements in precision medicine. The compound's stability under physiological conditions and its cleavage mechanisms are subjects of ongoing investigation, particularly in the context of peptide-based therapeutics and bioconjugation chemistry.

From a commercial perspective, CAS 153407-40-0 is often cataloged by fine chemical suppliers as a building block for heterocyclic compounds and chiral auxiliaries. Its role in asymmetric synthesis resonates with the pharmaceutical industry's demand for enantiomerically pure intermediates. Recent patents highlight derivatives of this compound as key intermediates in kinase inhibitors and GPCR modulators, addressing another trending search: "What are the therapeutic applications of 2-(2,6-Dimethylphenyl)amino-2-oxoethylcarbamic acid derivatives?".

Environmental and regulatory aspects are also frequently queried. While the compound itself isn't classified as hazardous, proper handling protocols for tert-butyl esters and aromatic amines are emphasized in safety data sheets. This aligns with global interest in REACH compliance and laboratory safety best practices. The compound's biodegradation profile and ecotoxicological data remain areas for further study, particularly given increasing scrutiny on persistent organic pollutants.

In computational chemistry, the molecular structure of 153407-40-0 serves as a model for studying hydrogen bonding patterns and conformational stability in carbamate derivatives. This connects to AI-driven drug discovery trends, where such data informs quantitative structure-activity relationship (QSAR) models. Researchers often search for "crystal structure data for 2-(2,6-Dimethylphenyl)amino-2-oxoethylcarbamic acid tert-butyl ester", highlighting the need for comprehensive structural characterization.

The compound's versatility extends to material science applications, where its aromatic and carbamate functionalities contribute to polymeric materials with tailored thermal properties. This intersects with searches about "high-performance polymers from carbamate monomers", reflecting cross-disciplinary interest. Recent studies explore its potential in self-assembling monolayers and surface modification agents, expanding beyond traditional pharmaceutical uses.

Quality control protocols for CAS 153407-40-0 frequently reference ICH guidelines, particularly regarding impurity profiling and stability testing. These aspects are crucial for regulatory submissions and answer common queries like "How to validate analytical methods for 2-(2,6-Dimethylphenyl)amino-2-oxoethylcarbamic acid derivatives?". The compound's shelf-life under various storage conditions is another practical consideration for end-users.

Emerging research directions include the compound's potential in biocatalysis and enzymatic resolution processes, aligning with the bioeconomy transition. Patent analyses reveal innovative applications in fluorescent probes and molecular sensors, addressing the demand for functional materials in diagnostics. These developments position 153407-40-0 as a molecule of continuing scientific and industrial relevance.